Cas no 191111-27-0 (methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate)

• Product Name: methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate
• CAS No: 191111-27-0
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• MDL: MFCD13190094
• CID: 1384598
• PubChem ID: 57190358
• Update Time: 2024-10-31

methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid,1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, methyl ester
• 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxoCyclohexanecarboxylic acid methyl ester
• Methyl 1-(tert-butoxycarbonylamino)-4-oxocyclohexanecarboxylate
• methyl 1-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxocyclohexane-1-carboxylate
• Methyl 1-(Boc-aMino)-4-oxo-cyclohexanecarboxylate
• METHYL 1-((TERT-BUTOXYCARBONYL)AMINO)-4-OXOCYCLOHEXANECARBOXYLATE
• AB69745
• AK312272
• Methyl 1-((t-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate
• Methyl 1-tert.-butoxycarbonylamino-4-oxo-cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-4-oxo-, methyl ester
• methyl 1-[(2-m
• methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate
• 191111-27-0
• CANDWIFYKYTEKB-UHFFFAOYSA-N
• BS-42761
• Methyl 1-[(tert-Butoxycarbonyl)amino]-4-oxocyclohexanecarboxylate
• Methyl1-((tert-butoxycarbonyl)amino)-4-oxocyclohexanecarboxylate
• SY269179
• SCHEMBL2745084
• DA-30064
• METHYL 1-[(TERT-BUTOXYCARBONYL)AMINO]-4-OXOCYCLOHEXANE-1-CARBOXYLATE
• CS-0183506
• MFCD13190094

• MDL： MFCD13190094
• Inchi： 1S/C13H21NO5/c1-12(2,3)19-11(17)14-13(10(16)18-4)7-5-9(15)6-8-13/h5-8H2,1-4H3,(H,14,17)
• InChI Key： CANDWIFYKYTEKB-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CCC(CC1)=O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 271.14197277 g/mol
• Monoisotopic Mass: 271.14197277 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7
• Molecular Weight: 271.31

methyl 1-{[(tert-butoxy)carbonyl]amino}-4-oxocyclohexane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C